Cas no 1511756-74-3 (4-(1-methylpiperazin-2-yl)benzene-1,3-diol)
4-(1-methylpiperazin-2-yl)benzene-1,3-diol Chemical and Physical Properties
Names and Identifiers
-
- 4-(1-methylpiperazin-2-yl)benzene-1,3-diol
- 1511756-74-3
- EN300-1868103
-
- Inchi: 1S/C11H16N2O2/c1-13-5-4-12-7-10(13)9-3-2-8(14)6-11(9)15/h2-3,6,10,12,14-15H,4-5,7H2,1H3
- InChI Key: MHCJQRTVJOAHAG-UHFFFAOYSA-N
- SMILES: OC1C=C(C=CC=1C1CNCCN1C)O
Computed Properties
- Exact Mass: 208.121177757g/mol
- Monoisotopic Mass: 208.121177757g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 213
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 55.7Ų
4-(1-methylpiperazin-2-yl)benzene-1,3-diol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1868103-1g |
4-(1-methylpiperazin-2-yl)benzene-1,3-diol |
1511756-74-3 | 1g |
$1214.0 | 2023-09-18 | ||
| Enamine | EN300-1868103-5g |
4-(1-methylpiperazin-2-yl)benzene-1,3-diol |
1511756-74-3 | 5g |
$3520.0 | 2023-09-18 | ||
| Enamine | EN300-1868103-10g |
4-(1-methylpiperazin-2-yl)benzene-1,3-diol |
1511756-74-3 | 10g |
$5221.0 | 2023-09-18 | ||
| Enamine | EN300-1868103-0.05g |
4-(1-methylpiperazin-2-yl)benzene-1,3-diol |
1511756-74-3 | 0.05g |
$1020.0 | 2023-09-18 | ||
| Enamine | EN300-1868103-0.1g |
4-(1-methylpiperazin-2-yl)benzene-1,3-diol |
1511756-74-3 | 0.1g |
$1068.0 | 2023-09-18 | ||
| Enamine | EN300-1868103-0.25g |
4-(1-methylpiperazin-2-yl)benzene-1,3-diol |
1511756-74-3 | 0.25g |
$1117.0 | 2023-09-18 | ||
| Enamine | EN300-1868103-0.5g |
4-(1-methylpiperazin-2-yl)benzene-1,3-diol |
1511756-74-3 | 0.5g |
$1165.0 | 2023-09-18 | ||
| Enamine | EN300-1868103-1.0g |
4-(1-methylpiperazin-2-yl)benzene-1,3-diol |
1511756-74-3 | 1g |
$1214.0 | 2023-05-26 | ||
| Enamine | EN300-1868103-2.5g |
4-(1-methylpiperazin-2-yl)benzene-1,3-diol |
1511756-74-3 | 2.5g |
$2379.0 | 2023-09-18 | ||
| Enamine | EN300-1868103-5.0g |
4-(1-methylpiperazin-2-yl)benzene-1,3-diol |
1511756-74-3 | 5g |
$3520.0 | 2023-05-26 |
4-(1-methylpiperazin-2-yl)benzene-1,3-diol Related Literature
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
Additional information on 4-(1-methylpiperazin-2-yl)benzene-1,3-diol
Research Brief on 4-(1-methylpiperazin-2-yl)benzene-1,3-diol (CAS: 1511756-74-3): Recent Advances and Applications
The compound 4-(1-methylpiperazin-2-yl)benzene-1,3-diol (CAS: 1511756-74-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, making it a subject of intense scientific inquiry.
One of the key areas of research involves the synthesis and optimization of 4-(1-methylpiperazin-2-yl)benzene-1,3-diol. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The optimized method employs a multi-step process involving catalytic hydrogenation and selective methylation, which has been validated through NMR and mass spectrometry.
Pharmacologically, 4-(1-methylpiperazin-2-yl)benzene-1,3-diol has demonstrated notable activity as a modulator of specific kinase pathways. Preclinical studies indicate its efficacy in inhibiting aberrant signaling in cancer cell lines, particularly those associated with breast and lung cancers. The compound's ability to selectively target these pathways while minimizing off-target effects underscores its potential as a therapeutic agent.
Further investigations into the mechanistic underpinnings of this compound reveal its interaction with key proteins involved in cellular proliferation and apoptosis. A recent in vitro study highlighted its role in downregulating the expression of oncogenic markers, such as cyclin D1 and survivin, while upregulating pro-apoptotic factors like Bax and caspase-3. These findings suggest a dual mechanism of action, combining anti-proliferative and pro-apoptotic effects.
In addition to its anticancer properties, 4-(1-methylpiperazin-2-yl)benzene-1,3-diol has been explored for its potential in neurodegenerative diseases. Preliminary data from animal models of Alzheimer's disease indicate that the compound may mitigate neuroinflammation and oxidative stress, two critical factors in disease progression. These effects are attributed to its ability to cross the blood-brain barrier and modulate inflammatory cytokines.
Despite these promising findings, challenges remain in the clinical translation of 4-(1-methylpiperazin-2-yl)benzene-1,3-diol. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further pharmacokinetic and toxicological studies. Current efforts are focused on structural modifications to enhance its drug-like properties while retaining its therapeutic efficacy.
In conclusion, 4-(1-methylpiperazin-2-yl)benzene-1,3-diol (CAS: 1511756-74-3) represents a compelling candidate for further development in both oncology and neurology. Its multifaceted mechanisms of action and promising preclinical data warrant continued investigation. Future research should prioritize optimizing its pharmacokinetic profile and advancing it through clinical trials to fully realize its therapeutic potential.
1511756-74-3 (4-(1-methylpiperazin-2-yl)benzene-1,3-diol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)